Cas no 1804635-84-4 (Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804635-84-4
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4842418
• Update Time: 2025-10-28

Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-8-7(9(16)18-2)5(4-11)3-6(15-8)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： QOFJPOXHFZSBCL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1C(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804635-84-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804635-84-4, is a highly versatile and synthetically valuable compound in the field of pharmaceutical chemistry. Its unique structural features, including a bromomethyl group, methoxy and trifluoromethoxy substituents, and a pyridine core, make it an indispensable intermediate in the development of novel therapeutic agents. This compound has garnered significant attention due to its role in constructing complex molecular frameworks, particularly in the synthesis of bioactive molecules targeting various diseases.

The significance of this compound lies in its ability to serve as a building block for more intricate structures. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores. Additionally, the methoxy and trifluoromethoxy groups introduce both electronic and steric effects, which can be strategically exploited to modulate the biological activity of the final drug candidates. The pyridine core, a common pharmacophore in many drugs, contributes to the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. The< strong>pyridine scaffold is particularly relevant in this context, as it is found in several approved drugs that target neurotransmitter systems. Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has been utilized in synthesizing novel analogs that aim to enhance the efficacy and reduce side effects of existing therapies. For instance, researchers have explored its use in creating ligands that interact with acetylcholinesterase, an enzyme crucial for maintaining cognitive function.

The< strong>trifluoromethoxy group is another critical feature of this compound that contributes to its pharmaceutical relevance. Fluoro-substituents are widely employed in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, trifluoromethoxy groups have been shown to enhance the lipophilicity of molecules, facilitating their penetration across biological membranes. This property is particularly valuable in developing drugs that require oral administration or delivery to specific tissues. Recent studies have demonstrated the incorporation of this moiety into kinase inhibitors, where it enhances binding to target enzymes while minimizing off-target effects.

The< strong>methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate CAS No. 1804635-84-4 has also found applications in the development of antiviral agents. The bromomethyl functionality allows for easy conjugation with nucleoside analogs or other antiviral scaffolds, enabling the rapid assembly of complex drug candidates. In particular, researchers have leveraged this compound to synthesize inhibitors targeting viral polymerases or integrases. These inhibitors are critical for preventing viral replication and have shown promise in preclinical studies against a range of pathogens.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of bromomethyl, methoxy, and trifluoromethoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity. These methods not only showcase the versatility of Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate but also demonstrate the ingenuity required in modern drug discovery.

The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies tailored to introducing these moieties efficiently. Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate serves as a prime example of how strategic fluorination can enhance drug properties. For instance, recent advances in flow chemistry have enabled the scalable synthesis of fluorinated intermediates like this one under mild conditions with high selectivity. This approach is particularly advantageous for industrial applications where reproducibility and cost-effectiveness are paramount.

In conclusion, Methyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804635-84-4) is a cornerstone intermediate in pharmaceutical synthesis due to its structural complexity and functional diversity. Its role in developing treatments for neurological disorders, antiviral agents, and other therapeutic areas underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for fluorinated compounds and advanced synthetic techniques, this compound will undoubtedly remain at the forefront of drug discovery efforts.